Cas no 89600-62-4 (2-(5-Methyl-1,2-oxazol-4-yl)ethan-1-amine)

• Product Name: 2-(5-Methyl-1,2-oxazol-4-yl)ethan-1-amine
• CAS No: 89600-62-4
• MF: C₆H₁₀N₂O
• MW: 126.156401157379
• CID: 5740320
• PubChem ID: 55289444
• Update Time: 2025-05-21

2-(5-Methyl-1,2-oxazol-4-yl)ethan-1-amine Chemical and Physical Properties

Names and Identifiers

• 89600-62-4
• AKOS006361609
• EN300-1177802
• 2-(5-METHYL-1,2-OXAZOL-4-YL)ETHAN-1-AMINE
• 4-Isoxazoleethanamine, 5-methyl-
• 2-(5-Methyl-1,2-oxazol-4-yl)ethan-1-amine

• Inchi： 1S/C6H10N2O/c1-5-6(2-3-7)4-8-9-5/h4H,2-3,7H2,1H3
• InChI Key： DUMQMTCCFYLBSK-UHFFFAOYSA-N
• SMILES： O1C(C)=C(CCN)C=N1

Computed Properties

• Exact Mass: 126.079312947g/mol
• Monoisotopic Mass: 126.079312947g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 9
• Rotatable Bond Count: 2
• Complexity: 87.1
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.1
• Topological Polar Surface Area: 52Ų

Experimental Properties

• Density: 1.067±0.06 g/cm3(Predicted)
• Boiling Point: 237.2±25.0 °C(Predicted)
• pka: 9.23±0.10(Predicted)

Additional information on 2-(5-Methyl-1,2-oxazol-4-yl)ethan-1-amine

Comprehensive Guide to 2-(5-Methyl-1,2-oxazol-4-yl)ethan-1-amine (CAS No. 89600-62-4): Properties, Applications, and Market Insights

2-(5-Methyl-1,2-oxazol-4-yl)ethan-1-amine (CAS No. 89600-62-4) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This heterocyclic amine, featuring a 5-methyl-1,2-oxazole core, is valued for its unique structural properties and versatility in synthetic applications. Researchers and industry professionals frequently search for "2-(5-Methyl-1,2-oxazol-4-yl)ethan-1-amine synthesis" or "89600-62-4 applications," reflecting its growing relevance in drug discovery and material science.

The molecular structure of 2-(5-Methyl-1,2-oxazol-4-yl)ethan-1-amine combines an oxazole ring with an ethylamine side chain, making it a valuable intermediate in medicinal chemistry. Recent studies highlight its role in designing kinase inhibitors and G-protein-coupled receptor (GPCR) modulators, addressing trending topics like "targeted cancer therapies" and "neurodegenerative disease research." Its CAS No. 89600-62-4 is often referenced in patents related to small-molecule drug candidates, aligning with the pharmaceutical industry's focus on precision medicine.

In agrochemical applications, 2-(5-Methyl-1,2-oxazol-4-yl)ethan-1-amine derivatives are explored for their potential as plant growth regulators or pesticide synergists. This connects to popular searches such as "sustainable crop protection" and "green chemistry in agriculture," reflecting global interest in eco-friendly farming solutions. The compound's stability under physiological conditions also makes it a candidate for bioconjugation techniques, a hot topic in "antibody-drug conjugates (ADCs)" research.

Market analyses indicate rising demand for 89600-62-4, driven by pharmaceutical R&D investments. Suppliers often list it under alternate names like 5-methyl-4-isoxazoleethylamine, catering to diverse search queries. Analytical methods for 2-(5-Methyl-1,2-oxazol-4-yl)ethan-1-amine quantification (e.g., HPLC or LC-MS) are frequently discussed in forums, addressing quality control challenges. The compound's logP and pKa values (key metrics in "drug-likeness prediction") further underscore its utility in early-stage drug development.

Future prospects for CAS No. 89600-62-4 include potential applications in fluorescent probes or metal-organic frameworks (MOFs), areas gaining traction in materials science. Researchers investigating "heterocyclic amine functionalization" or "oxazole-based scaffolds" will find this compound particularly relevant. Its compatibility with click chemistry protocols also positions it as a tool for biomolecule labeling, answering frequent queries about "bioorthogonal chemistry reagents."

Safety data for 2-(5-Methyl-1,2-oxazol-4-yl)ethan-1-amine emphasizes standard laboratory precautions, avoiding regulatory restrictions. The compound's spectral data (IR, NMR) and storage conditions are commonly requested details, reflecting practical usage concerns. As interest grows in "fragment-based drug design," this amine's molecular weight (126.16 g/mol) and hydrogen bond donors/acceptors make it a promising building block for combinatorial libraries.